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Cat. No.: B12399102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcein AM (Calcein Acetoxymethyl Ester) is a widely utilized fluorescent dye for labeling viable

cells. Its excellent cell retention and low cytotoxicity make it an ideal probe for cell-based

assays, including the analysis of cell adhesion and migration.[1][2] This application note

provides detailed protocols for utilizing Calcein AM in these critical assays, along with data

presentation guidelines and troubleshooting tips to ensure reliable and reproducible results.

Calcein AM is a non-fluorescent, cell-permeable compound.[3] Once inside a live cell,

intracellular esterases cleave the acetoxymethyl (AM) ester group, converting the molecule into

the highly fluorescent calcein.[1][3] The resulting calcein is well-retained within cells with intact

plasma membranes, and its green fluorescence can be quantified to determine the number of

viable cells.[1] The fluorescence intensity is directly proportional to the number of live cells,

making it a robust tool for quantitative assays.[1]

Principle of Calcein AM Staining
The mechanism of Calcein AM conversion into the fluorescent Calcein is a hallmark of cell

viability.
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Cell Labeling
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Seed Endothelial Cells
in 96-well Plate

Label Suspension Cells
with Calcein AM

Incubate Overnight to
Form Monolayer

Add Labeled Cells to
Endothelial Monolayer

Wash Labeled Cells

Incubate for Adhesion
(e.g., 1 hour)

Wash to Remove
Non-Adherent Cells

Read Fluorescence
(Ex/Em: ~485/~520 nm)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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